13β-Ethyl-11-methylenegon-4-en-17-one-d2
Description
13β-Ethyl-11-methylenegon-4-en-17-one-d2 (CAS 54024-21-4-d2) is a deuterated derivative of Desogestrel Impurity C, a critical reference standard in pharmaceutical quality control. The parent compound, 13β-Ethyl-11-methylenegon-4-en-17-one, is a steroidal impurity identified in synthetic progestins like Desogestrel, with a molecular formula of C20H28O (MW: 284.44 g/mol) . The deuterated version (d2) incorporates two deuterium atoms, likely at positions critical for isotopic labeling, enhancing its utility as an internal standard in mass spectrometry (MS)-based assays .
Properties
Molecular Formula |
C₂₀H₂₆D₂O |
|---|---|
Molecular Weight |
286.45 |
Synonyms |
13-Ethyl-11-methylene-gon-4-en-17-one-d2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Properties :
- IUPAC Name : (8S,9S,10R,13S,14S)-13-ethyl-11-methylidene-1,2,3,6,7,8,9,10,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-one-d2
- Storage : +5°C (stable under refrigeration)
- Applications : Used to quantify Desogestrel impurities in drug formulations, ensuring compliance with pharmacopeial standards (e.g., USP, EP) .
Comparison with Structurally Similar Compounds
Structural and Functional Group Analysis
The table below highlights structural differences and similarities between 13β-Ethyl-11-methylenegon-4-en-17-one-d2 and key analogs:
Key Observations :
- Deuterated vs. Non-Deuterated: The d2 variant exhibits a ~2 Da mass shift, critical for distinguishing it from the parent compound in MS assays .
- Functional Group Impact : The 17-ketone in Desogestrel Impurity C contrasts with the 3-ketone and 17-hydroxyl in its analog (CAS C20H28O2), which may alter receptor binding affinity and metabolic pathways .
- Synthetic Intermediates : Compounds 12 and 13 () share a steroidal backbone but differ in oxygenation patterns (e.g., lactone vs. epoxide groups), influencing their chemical reactivity and solubility .
Physicochemical Properties
- Melting Point: The non-deuterated form melts at 99–101°C , while deuterated analogs typically show negligible differences due to isotopic substitution.
- Solubility : The 11-methylidene group enhances lipophilicity compared to hydroxylated analogs (e.g., Compound 11 in ), which are more polar .
- Stability : Epoxide-containing analogs (e.g., Compound 13) are prone to ring-opening reactions under acidic conditions, whereas the 17-ketone in the target compound offers greater stability .
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